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Polyethylene terephthalate (PET) is a thermoplastic polyester renowned for its exceptional
combination of properties, including excellent processability, chemical resistance, high tensile
strength, and clarity.[1] These attributes have cemented its role in a vast array of applications,
most notably in packaging for food and beverages, as well as in the textile industry for
polyester fibers.[1][2] The synthesis of PET is primarily achieved through the polycondensation
reaction of two key monomers: purified terephthalic acid (PTA) and monoethylene glycol
(MEG).[3][4]

However, the widespread utility of PET is shadowed by significant environmental concerns
stemming from its production lifecycle. The conventional manufacturing pathway is heavily
reliant on petrochemical feedstocks, contributing to fossil fuel depletion and greenhouse gas
emissions.[5][6] This guide will dissect the environmental ramifications of PET production, from
raw material extraction to polymerization, providing a quantitative and mechanistic
understanding of its impact.

The Conventional PET Production Lifecycle: A
Cradle-to-Gate Analysis

The environmental footprint of PET is best understood through a life cycle assessment (LCA)
framework, which systematically evaluates the inputs, outputs, and potential environmental
impacts of a product system throughout its life.[7][8] For this guide, we will focus on a "cradle-
to-gate" analysis, encompassing the stages from raw material extraction to the production of
the final PET resin.
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Raw Material Acquisition and Processing: The
Petrochemical Foundation

The journey of PET begins with the extraction of crude oil and natural gas, the primary sources

for its constituent monomers.[4][9]

Purified Terephthalic Acid (PTA) Production: PTA is synthesized through the oxidation of p-
xylene, an aromatic hydrocarbon derived from crude oil refining.[4][10] This process is
energy-intensive and a significant source of emissions. The production of p-xylene itself is a
complex process involving catalytic reforming of naphtha, a fraction of crude 0il.[10] The
extensive use of p-xylene raises concerns about exposure to volatile organic compounds
(VOCs).[11] Air emissions associated with xylene production primarily arise from loading
operations, storage, and equipment leaks.[12]

Monoethylene Glycol (MEG) Production: MEG is commercially produced from ethylene,
which is derived from the steam cracking of hydrocarbons found in natural gas and crude oil.
[13][14] The process involves the oxidation of ethylene to ethylene oxide, followed by
hydration to yield MEG.[14]

The extraction and refining of these fossil fuel-based feedstocks are major contributors to the
overall environmental impact of PET, particularly in terms of greenhouse gas emissions and
resource depletion.[15]

The Polymerization Process: Energy Consumption and
Emissions

The synthesis of PET from PTA and MEG is a two-stage process involving esterification
followed by polycondensation.[3][4][16]

 Esterification: PTA and MEG are reacted at high temperatures (240-270°C) to form a
monomer called bis(2-hydroxyethyl) terephthalate (BHET), with water as a byproduct.[3][4]

o Polycondensation: The BHET monomer then undergoes polycondensation at elevated
temperatures (up to 280°C) and under a high vacuum to form long polymer chains of PET.[3]
[16] This step is crucial for achieving the high molecular weight necessary for PET's
desirable mechanical properties.
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This polymerization process is a significant consumer of energy, primarily for maintaining high
temperatures and vacuum conditions.[3] The total greenhouse gas emissions generated
throughout the PET production lifecycle are substantial, with the production of the PET resin
itself accounting for a major share.[6][17]

The following diagram illustrates the conventional production pathway for PET:
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Caption: Conventional PET Production Workflow.

Quantifying the Environmental Burden: Key Impact
Categories

A comprehensive life cycle assessment (LCA) of PET production reveals significant
environmental impacts across several categories.[7][15]

Greenhouse Gas Emissions and Carbon Footprint

The production of PET is a notable contributor to greenhouse gas (GHG) emissions, primarily
due to its reliance on fossil fuels for both feedstock and energy.[5] The entire PET plastic
supply chain was estimated to emit approximately 534.6 million tons of carbon dioxide
equivalent (CO2e) in 2020, with the production of PET resin accounting for 46.1% of this total.
[17] Studies have indicated that the production of one kilogram of PET can result in emissions
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of approximately 4.6 metric tons of CO2 equivalent.[5] However, it's important to contextualize
this within global emissions; plastic production, including PET, accounts for a relatively small
percentage of total global carbon emissions.[5]

Energy Consumption

The energy required for the extraction of raw materials, chemical synthesis, and polymerization
Is substantial. The production of virgin PET is an energy-intensive process due to the high heat
and pressure required for polymerization.[18]

Water Usage and Wastewater Generation

The production of both PTA and MEG involves significant water consumption. The wastewater
generated from these processes can contain organic pollutants and other chemical residues
that require treatment before discharge.

Solid Waste and Hazardous Substances

The production process can generate solid waste, and the use of certain catalysts and
additives raises concerns about hazardous substances. For instance, antimony compounds are
commonly used as catalysts in PET production, which can lead to a grayish color in the final
product and pose environmental concerns.[19] The manufacturing of PET can also release
hazardous compounds like ethylene oxide and formaldehyde, which present health risks.[5]

Table 1: Summary of Key Environmental Impacts of Conventional PET Production
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Impact Category

Key Contributors

Quantitative Data
(Illustrative)

Greenhouse Gas Emissions

Fossil fuel extraction and
combustion, energy-intensive

polymerization

~4.6 tonnes CO2e per tonne of
PET[5]

Fossil Fuel Depletion

Use of crude oil and natural

gas as primary feedstocks

High dependency on non-

renewable resources

Water Consumption

PTA and MEG synthesis

processes

Significant, varies by

production technology

Ecotoxicity

Release of hazardous
substances (e.g., ethylene

oxide), wastewater discharge

Manufacturing 1 kg of PET
bottles can release toxic
substances equivalent to 14
metric tons of 1,4-

dichlorobenzene[5]

Ozone Layer Depletion

Potential release of
substances like

chlorofluorocarbons (CFCs)

Impact factor of 1 kg CFC-11
equivalent per kg of PET[5]

Mitigation Strategies and Sustainable Alternatives

The significant environmental footprint of conventional PET production has spurred research

and development into more sustainable practices and alternative materials.

Process Optimization and Catalysis

Innovations in catalyst technology and process optimization aim to reduce the energy intensity

and environmental impact of PET production. The development of more efficient and

environmentally benign catalysts is a key area of research.[20][21] For example, advancements

in heterogeneous catalysts can enhance process efficiency, lower energy input, and improve

selectivity toward desired products.[20]

The Rise of Bio-based PET
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A promising alternative to petroleum-based PET is the development of bio-based PET, where
the monomers are derived from renewable resources.[2][22]

e Bio-MEG: Bio-based monoethylene glycol can be produced from bio-ethanol derived from
sources like sugarcane.[9][23]

e Bio-PTA: The production of terephthalic acid from renewable sources is more challenging but
is an active area of research.[24]

Recent life cycle assessment studies indicate that fully bio-based PET can have a lower carbon
footprint compared to its fossil-based counterpart.[22] However, the overall environmental
performance of bio-based PET can be complex, with some studies showing that baseline bio-
based PET bottles perform worse than conventional ones in several impact categories, except
for abiotic depletion of fossil fuels.[25][26] The choice of biomass feedstock and processing
methods significantly influences the environmental profile.[8][25]

The following diagram illustrates the lifecycle comparison between fossil-based and bio-based
PET:
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Caption: Lifecycle Comparison: Fossil-Based vs. Bio-Based PET.

The Role of Recycling: Closing the Loop

Recycling post-consumer PET (rPET) offers significant environmental benefits over the

production of virgin PET.[6] The production of rPET consumes less energy and results in lower

greenhouse gas emissions.[6][18] Recycling PET can reduce carbon emissions by
approximately 60-70% compared to producing virgin PET.[18] Both mechanical and chemical
recycling methods are employed to recover valuable materials from PET waste. Chemical

recycling, such as glycolysis and methanolysis, can depolymerize PET back into its constituent
monomers, which can then be used to produce new PET, creating a closed-loop system.[9][20]
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Experimental Protocols: Life Cycle Assessment
(LCA) of PET Production

A standardized methodology for assessing the environmental impact of PET production is
crucial for comparative analysis and informed decision-making. The following provides a
generalized protocol for conducting a cradle-to-gate LCA, adhering to ISO 14040 and 14044
standards.

Goal and Scope Definition

» Objective: To quantify the environmental impacts of producing 1 kg of PET resin from
petrochemical feedstocks.

e Functional Unit: 1 kg of amorphous PET pellets.

o System Boundaries: The analysis will encompass all processes from the extraction of crude
oil and natural gas to the final PET pellets (cradle-to-gate). This includes raw material
acquisition, transportation, and the manufacturing of PTA, MEG, and the final PET polymer.

e Impact Categories: The assessment will evaluate a range of environmental impact
categories, including but not limited to:

o Global Warming Potential (GWP100)

o

Abiotic Depletion Potential (Fossil Fuels)

Acidification Potential

o

[¢]

Eutrophication Potential

[¢]

Ozone Depletion Potential

Photochemical Oxidant Formation Potential

o

Life Cycle Inventory (LCI) Analysis

o Data Collection: Gather detailed data for all inputs and outputs for each unit process within
the system boundaries. This includes:
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[e]

Energy Inputs: Electricity, natural gas, steam.

o

Raw Material Inputs: Crude oil, natural gas, water, catalysts, solvents.

[¢]

Emissions to Air: CO2, SOx, NOx, VOC:s.

o

Emissions to Water: COD, BOD, heavy metals.

[e]

Solid Waste: Process waste, hazardous waste.

o Data Sources: Utilize industry data, peer-reviewed literature, and established LCI databases
(e.g., Ecoinvent, GaBi).

e Modeling: Construct a process flow model using LCA software (e.g., SimaPro, GaBi) to link
all unit processes and their respective inputs and outputs.

Life Cycle Impact Assessment (LCIA)

o Characterization: Apply characterization factors to the LCI results to convert them into
indicator scores for each impact category (e.g., converting GHG emissions to kg CO2-
equivalent).

e Normalization and Weighting (Optional): Normalize the indicator scores against a reference
value (e.g., total impact in a specific region) and apply weighting factors to aggregate the
results into a single score, if desired.

Interpretation

« |dentify Hotspots: Analyze the results to identify the life cycle stages and specific processes
that contribute most significantly to each environmental impact category.

o Sensitivity and Uncertainty Analysis: Conduct sensitivity and uncertainty analyses to assess
the robustness of the results to variations in key assumptions and data.

o Draw Conclusions and Make Recommendations: Formulate conclusions based on the
findings and provide recommendations for improving the environmental performance of the
PET production process.
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Regulatory Landscape and Future Outlook

The polymer industry is facing increasing regulatory scrutiny aimed at mitigating its
environmental impact.[27] Key policy areas include restrictions on single-use plastics,
mandates for increased recycling rates, and controls on carbon emissions.[27] Regulations
such as the European Union's restrictions on certain single-use plastics and Extended
Producer Responsibility (EPR) schemes are driving innovation in product design and waste
management.[27] In the United States, the Environmental Protection Agency (EPA) has
proposed updates to the Clean Air Act that would affect the polymer and resin industry,
including requirements for fenceline air quality monitoring for specific contaminants.[28]

The future of PET production will likely be shaped by a multi-faceted approach that combines
process efficiency improvements, the adoption of bio-based feedstocks, and the expansion of a
circular economy for plastics through enhanced recycling. Continued research and
development in these areas are critical for reducing the environmental burden of this versatile
and widely used material.

References
e Maastricht University. Life Cycle Assessment of Bio-based PET. [Link]

e Specialty Chemicals Magazine. (2025-01-15). Environmental Policies Affecting the Polymer
Industry. [Link]

o Polymer Properties Database. (2022-10-25). A Plant-Based Renewable Alternative to PET.
[Link]

e PubMed. (2021-06-24). Comparative cradle-to-grave life cycle assessment of bio-based and
petrochemical PET bottles. [Link]

e MDPI. (2023-11-22). Global Polyethylene Terephthalate (PET) Plastic Supply Chain
Resource Metabolism Efficiency and Carbon Emissions Co-Reduction Strategies. [Link]

e Medium. (2024-07-11). PET's Link to the Environmental Crisis: Impact Assessment and
Mitigation Strategies. [Link]

» Stanford Magazine. The Link Between Plastic Use and Climate Change: Nitty-gritty. [Link]

© 2025 BenchChem. All rights reserved. 10/16 Tech Support


https://polymer-search.com/environmental-policies-affecting-the-polymer-industry/
https://polymer-search.com/environmental-policies-affecting-the-polymer-industry/
https://polymer-search.com/environmental-policies-affecting-the-polymer-industry/
https://www.exponent.com/article/regulating-plastics
https://www.maastrichtuniversity.nl/research/institute-sustainability-science-and-policy/life-cycle-assessment-bio-based-pet
https://www.specchemonline.com/articles/environmental-policies-affecting-the-polymer-industry
https://polymerdatabase.com/Polymer%20Brands/PEF.html
https://pubmed.ncbi.nlm.nih.gov/34174620/
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://www.mdpi.com/2071-1050/15/23/16181
https://medium.com/@williamzhengusa/pets-link-to-the-environmental-crisis-impact-assessment-and-mitigation-strategies-e0380f2d4e7c
https://stanfordmag.org/contents/the-link-between-plastic-use-and-climate-change-nitty-gritty
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemco Group. (2024-08-02). Managing Carbon Footprint in PET Manufacturing: Strategies
for Sustainable Production. [Link]

Exponent. (2023-04-28). Regulating Plastics. [Link]

Semantic Scholar. (2022-02-28). The Cradle-to-Cradle Life Cycle Assessment of
Polyethylene terephthalate: Environmental Perspective. [Link]

Utrecht University. (2021-11-01). Comparative cradle-to-grave life cycle assessment of bio-
based and petrochemical PET bottles. [Link]

U.S. Environmental Protection Agency. (2025-01-15). Polymer Manufacturing Industry:
Standards of Performance for Volatile Organic Compound (VOC) Emissions. [Link]

PubMed Central. (2022-02-28). The Cradle-to-Cradle Life Cycle Assessment of
Polyethylene terephthalate: Environmental Perspective. [Link]

Frontiers. (2022-10-14). Alternative building blocks sources for poly (ethylene
terephthalate): A short review with socio-economical points of view. [Link]

ResearchGate. (2020-12-01). Circular economy: comparative life cycle assessment of fossil
polyethylene terephthalate (PET)and its recycled and bio-based counterparts. [Link]

Somochem. Regulatory Trends Impacting the Polymer Industry: How New Rules are
Shaping the Future of Plastics. [Link]

White Rose Research Online. (2020-03-12). Life cycle assessment of bio-based and fossil-
based plastic: A review. [Link]

Sustainability Directory. (2025-11-12). What Is the Typical Carbon Emission Reduction
Percentage for Recycled PET Compared to Virgin PET?. [Link]

Pack-Lab. (2024-12-19). Advances in eco-friendly PET Alternatives. [Link]

ChemAnalyst. (2025-09-30). Decoding the Production Process of Polyethylene
Terephthalate (PET). [Link]

© 2025 BenchChem. All rights reserved. 11/16 Tech Support


https://www.chemcogroup.com/blog/managing-carbon-footprint-in-pet-manufacturing-strategies-for-sustainable-production/
https://www.exponent.com/insights/thought-leadership/2023/04/regulating-plastics/
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://www.semanticscholar.org/paper/The-Cradle-to-Cradle-Life-Cycle-Assessment-of-Tamoor-Samak/131580980c90f1954314c1d765011681285227d8
https://www.uu.nl/en/publication/comparative-cradle-grave-life-cycle-assessment-of-bio-based-and-petrochemical-pet-bottles
https://www.epa.gov/stationary-sources-air-pollution/polymer-manufacturing-industry-standards-performance-volatile
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8912371/
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://www.frontiersin.org/articles/10.3389/fchem.2022.998653/full
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://www.researchgate.net/publication/348174419_Circular_economy_comparative_life_cycle_assessment_of_fossil_polyethylene_terephthalate_PETand_its_recycled_and_bio-based_counterparts
https://www.somochem.com/regulatory-trends-impacting-the-polymer-industry-how-new-rules-are-shaping-the-future-of-plastics/
https://eprints.whiterose.ac.uk/156515/
https://sustainability-directory.com/learn/what-is-the-typical-carbon-emission-reduction-percentage-for-recycled-pet-compared-to-virgin-pet/
https://pack-lab.com/advances-in-eco-friendly-pet-alternatives/
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://www.chemanalyst.com/industry-report/polyethylene-terephthalate-pet-production-process-1419
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

International Center for Journalists. (2020-06-16). Bio-renewable Alternative to Polyethylene
Terephthalate (PET). [Link]

ScienceDaily. (2019-01-30). Green alternative to PET could be even greener. [Link]

ResearchGate. (2025-12-13). Advances in Heterogeneous Catalysts for Sustainable PET
Upcycling: From Mechanistic Understanding to Catalyst Design. [Link]

National Renewable Energy Laboratory. (2022-07-25). Life Cycle Assessment of Enzymatic
Poly(ethylene Terephthalate) Recycling. [Link]

Royal Society of Chemistry. (2022-07-25). Life cycle assessment of enzymatic poly(ethylene
terephthalate) recycling. [Link]

Inference Group. Eco-profiles of the European Plastics Industry Polyethylene Terephthalate
(PET) (Amorphous grade). [Link]

Wikipedia. Polyethylene terephthalate. [Link]

Sustainability Directory. Are There Any Regulations in Place to Limit the Environmental
Impact of Plastic Production?. [Link]

Royal Society of Chemistry. (2022-01-11). Recent advances in chemical recycling of
polyethylene terephthalate waste into value added products for sustainable coating
solutions — hope vs. hype. [Link]

ResearchGate. Advances in Chemical Recycling of Polyethylene Terephthalate (PET) via
Hydrolysis: A Comprehensive Review. [Link]

Northwestern Now. (2025-03-12). New Plastics Recycling Process Uses Only a Simple
Catalyst and Air. [Link]

Wankai. (2024-06-18). How PET Plastic is Made: From Raw Materials to Recyclable
Containers. [Link]

AIP Publishing. (2024-02-06). Environmental impact analysis of polyethylene terephthalate
plastic recycling process using life-cycle assessment. [Link]

© 2025 BenchChem. All rights reserved. 12 /16 Tech Support


https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://www.icjs.org/bio-renewable-alternative-to-polyethylene-terephthalate-pet/
https://www.sciencedaily.com/releases/2019/01/190130105345.htm
https://www.researchgate.net/publication/381283626_Advances_in_Heterogeneous_Catalysts_for_Sustainable_PET_Upcycling_From_Mechanistic_Understanding_to_Catalyst_Design
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://www.nrel.gov/docs/fy22osti/82439.pdf
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2022/gc/d2gc01022j
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://www.inference.org.uk/sustainability/lca/plastrading/PET_Amorphous_Grade.pdf
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://en.wikipedia.org/wiki/Polyethylene_terephthalate
https://sustainability-directory.com/learn/are-there-any-regulations-in-place-to-limit-the-environmental-impact-of-plastic-production/
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlehtml/2022/ma/d1ma00821k
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://www.researchgate.net/publication/380721867_Advances_in_Chemical_Recycling_of_Polyethylene_Terephthalate_PET_via_Hydrolysis_A_Comprehensive_Review
https://news.northwestern.edu/stories/2025/03/new-plastics-recycling-process-uses-only-a-simple-catalyst-and-air/
https://wkai-pet.com/how-pet-plastic-is-made-from-raw-materials-to-recyclable-containers/
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://pubs.aip.org/aip/acp/article/2933/1/030001/3277319/Environmental-impact-analysis-of-polyethylene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

NREL. Process Innovations to Enable Viable Enzymatic Poly(Ethylene Terephthalate)
Recycling. [Link]

Perpetual Solutions. Introduction to Polyethylene Terephthalate (PET). [Link]

ACS Publications. (2017-03-27). Impact on the Polyester Value Chain of Using p-Xylene
Derived from Biomass. [Link]

CER. (2017). Poly(Ethylene Terephthalate): Synthesis and physicochemical properties.
[Link]

ResearchGate. Poly(Ethylene Terephthalate): Synthesis and Physicochemical Properties.
[Link]

lowa State University Digital Repository. (2020). ENVIRONMENTAL AND ECONOMIC
ANALYSIS OF THE POLYETHYLENE TEREPHTHALATE PRODUCTION FROM
BIOMASS-BASED P-XYLENE. [Link]

ResearchGate. (2025-08-05). Life Cycle Assessment of Biobased p-Xylene Production.
[Link]

University of Scranton. Industrial Chemistry Module. [Link]

ResearchGate. (2025-08-06). Synthesis of Ethylene Glycol and Terephthalic Acid from
Biomass for Producing PET. [Link]

Google Patents.
Google Patents.

PubMed Central. (2018-04-18). A review of environmental and occupational exposure to
xylene and its health concerns. [Link]

U.S. Environmental Protection Agency. (1994-03). Locating and Estimating Sources of
Xylene. [Link]

PubMed Central. (2023-01-26). From plastic waste to bioprocesses: Using ethylene glycol
from polyethylene terephthalate biodegradation to fuel Escherichia coli metabolism and
produce value-added compounds. [Link]

© 2025 BenchChem. All rights reserved. 13/16 Tech Support


https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://www.nrel.gov/research/publications/publication&publication_id=85329
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://perpetualsolutions.co.in/wp-content/uploads/2023/07/Introduction-to-PET.pdf
https://pubs.acs.org/doi/10.1021/acssuschemeng.6b03043
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://cer.ihtm.bg.ac.rs/handle/123456789/2231
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://www.researchgate.net/publication/318854407_PolyEthylene_Terephthalate_Synthesis_and_Physicochemical_Properties
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://lib.dr.iastate.edu/creativecomponents/488
https://www.researchgate.net/publication/280081691_Life_Cycle_Assessment_of_Biobased_p-Xylene_Production
https://www.scranton.edu/faculty/cannon/industrial-chem/pet.html
https://www.researchgate.net/publication/286450012_Synthesis_of_Ethylene_Glycol_and_Terephthalic_Acid_from_Biomass_for_Producing_PET
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5909450/
https://www.epa.gov/sites/default/files/2020-11/documents/xylenes.pdf
https://www.benchchem.com/product/b3049843?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9880190/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Royal Society of Chemistry. (2016-01-07). Synthesis of ethylene glycol and terephthalic acid
from biomass for producing PET. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Secure Verification [cer.ihtm.bg.ac.rs]

e 2. Poly(ethylene furanoate) | Biobased alternative to PET [polymerexpert.biz]

o 3. Decoding the Production Process of Polyethylene Terephthalate (PET) [chemanalyst.com]
e 4. How PET Plastic is Made: From Raw Materials to Recyclable Containers [wkaiglobal.com]

e 5. PET's Link to the Environmental Crisis: Impact Assessment and Mitigation Strategies
[wkaiglobal.com]

e 6. Managing Carbon Footprint in PET Manufacturing: Strategies for Sustainable Production -
Blog [blog.chemcogroup.com]

o 7. [PDF] The Cradle-to-Cradle Life Cycle Assessment of Polyethylene terephthalate:
Environmental Perspective | Semantic Scholar [semanticscholar.org]

e 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
» 9. Polyethylene terephthalate - Wikipedia [en.wikipedia.org]
e 10. inference.org.uk [inference.org.uk]

e 11. Areview of environmental and occupational exposure to xylene and its health concerns -
PMC [pmc.ncbi.nim.nih.gov]

e 12. epa.gov [epa.gov]

e 13. The Link Between Plastic Use and Climate Change: Nitty-gritty | STANFORD magazine
[stanfordmag.org]

e 14. Industrial Chemistry Module | English | Green Chemistry [scranton.edu]

o 15. The Cradle-to-Cradle Life Cycle Assessment of Polyethylene terephthalate:
Environmental Perspective - PMC [pmc.ncbi.nim.nih.gov]

e 16. perpetualsolutions.co.in [perpetualsolutions.co.in]

© 2025 BenchChem. All rights reserved. 14 /16 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2016/gc/c5gc01915k
https://www.benchchem.com/product/b3049843?utm_src=pdf-custom-synthesis
https://cer.ihtm.bg.ac.rs/handle/123456789/2231?show=full
https://polymerexpert.biz/blog/134-a-plant-based-renewable-alternative-to-pet
https://www.chemanalyst.com/Blogs/decoding-the-production-process-of-polyethylene-terephthalate-13
https://wkaiglobal.com/blogs/how-pet-plastic-is-made-from-raw-materials-to-recyclable-containers
https://wkaiglobal.com/blogs/pet-s-link-to-the-environmental-crisis-impact-assessment-and-mitigation-strategies
https://wkaiglobal.com/blogs/pet-s-link-to-the-environmental-crisis-impact-assessment-and-mitigation-strategies
https://blog.chemcogroup.com/news/managing-carbon-footprint-in-pet-manufacturing-strategies-for-sustainable-production/
https://blog.chemcogroup.com/news/managing-carbon-footprint-in-pet-manufacturing-strategies-for-sustainable-production/
https://www.semanticscholar.org/paper/The-Cradle-to-Cradle-Life-Cycle-Assessment-of-Tamoor-Samak/6487ae44dc2c572794bf2c54f29b8c807acfd069
https://www.semanticscholar.org/paper/The-Cradle-to-Cradle-Life-Cycle-Assessment-of-Tamoor-Samak/6487ae44dc2c572794bf2c54f29b8c807acfd069
https://eprints.whiterose.ac.uk/id/eprint/158848/1/1-s2.0-S0959652620312051-main.pdf
https://en.wikipedia.org/wiki/Polyethylene_terephthalate
http://www.inference.org.uk/sustainable/LCA/elcd/external_docs/peta_311147fa-fabd-11da-974d-0800200c9a66.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4743476/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4743476/
https://www.epa.gov/sites/default/files/2020-11/documents/xylene.pdf
https://stanfordmag.org/contents/the-link-between-plastic-use-and-climate-change-nitty-gritty
https://stanfordmag.org/contents/the-link-between-plastic-use-and-climate-change-nitty-gritty
https://www.scranton.edu/faculty/cannm/green-chemistry/english/industrialchemistrymodule.shtml
https://pmc.ncbi.nlm.nih.gov/articles/PMC8911646/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8911646/
https://perpetualsolutions.co.in/wp-content/uploads/2024/08/Polyethylene-Terephthalate-PET.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 17. mdpi.com [mdpi.com]

e 18. What Is the Typical Carbon Emission Reduction Percentage for Recycled PET
Compared to Virgin PET? — Learn [lifestyle.sustainability-directory.com]

e 19. US8859713B2 - Process for making polyethylene terephthalate - Google Patents
[patents.google.com]

e 20. researchgate.net [researchgate.net]

e 21. Recent advances in chemical recycling of polyethylene terephthalate waste into value
added products for sustainable coating solutions — hope vs . hype ... - Materials Advances
(RSC Publishing) DOI:10.1039/D1MA01112J [pubs.rsc.org]

o 22. Life Cycle Assessment of Bio-based PET - Life Cycle Assessment of Bio-based PET -
Maastricht University [maastrichtuniversity.nl]

e 23. pubs.acs.org [pubs.acs.org]
o 24. researchgate.net [researchgate.net]

o 25. Comparative cradle-to-grave life cycle assessment of bio-based and petrochemical PET
bottles - PubMed [pubmed.nchbi.nlm.nih.gov]

e 26. research-portal.uu.nl [research-portal.uu.nl]
e 27. polymer-search.com [polymer-search.com]
o 28. Regulating Plastics [exponent.com]

 To cite this document: BenchChem. [Introduction: The Dual Nature of Polyethylene
Terephthalate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3049843#environmental-impact-of-ethylene-
terephthalate-production]

Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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